Cas no 1805564-20-8 (Methyl 6-aminomethyl-3-bromo-2-cyanophenylacetate)

Methyl 6-aminomethyl-3-bromo-2-cyanophenylacetate is a versatile brominated and cyano-substituted phenylacetate derivative, primarily used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features—the aminomethyl, bromo, and cyano functional groups—enable selective reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The ester moiety enhances solubility in organic solvents, facilitating further derivatization. This compound is particularly valuable in the development of bioactive molecules, including potential drug candidates, due to its ability to serve as a scaffold for heterocyclic formations. High purity and stability under controlled conditions make it suitable for precision applications in medicinal chemistry and material science.

Methyl 6-aminomethyl-3-bromo-2-cyanophenylacetate structure

1805564-20-8 structure

Product Name:Methyl 6-aminomethyl-3-bromo-2-cyanophenylacetate

CAS No:1805564-20-8

MF:C₁₁H₁₁BrN₂O₂

MW:283.121241807938

CID:4938857

Update Time:2025-05-20

Methyl 6-aminomethyl-3-bromo-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-aminomethyl-3-bromo-2-cyanophenylacetate
- Inchi： 1S/C11H11BrN2O2/c1-16-11(15)4-8-7(5-13)2-3-10(12)9(8)6-14/h2-3H,4-5,13H2,1H3
- InChI Key： UALHGEZXWMLIHV-UHFFFAOYSA-N
- SMILES： BrC1C=CC(CN)=C(C=1C#N)CC(=O)OC

Computed Properties

Exact Mass: 282.00039 g/mol
Monoisotopic Mass: 282.00039 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 283.12
XLogP3: 1
Topological Polar Surface Area: 76.1

Methyl 6-aminomethyl-3-bromo-2-cyanophenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015030556-1g	Methyl 6-aminomethyl-3-bromo-2-cyanophenylacetate	1805564-20-8	97%	1g	1,564.50 USD	2021-06-17

Methyl 6-aminomethyl-3-bromo-2-cyanophenylacetate Related Literature

1. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Additional information on Methyl 6-aminomethyl-3-bromo-2-cyanophenylacetate

Methyl 6-Aminomethyl-3-Bromo-2-Cyanophenylacetate: A Comprehensive Overview

Methyl 6-Aminomethyl-3-Bromo-2-Cyanophenylacetate, with the CAS registry number 1805564-20-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a methyl ester group attached to a phenyl ring substituted with an amino methyl group, a bromine atom, and a cyano group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of Methyl 6-Aminomethyl-3-Bromo-2-Cyanophenylacetate involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and esterification. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

One of the most promising areas of application for this compound is in the development of biologically active molecules. The presence of multiple reactive groups allows for the creation of derivatives that can target specific biological pathways. For instance, the amino methyl group can be modified to introduce additional functionalities, such as hydroxyl or carboxylic acid groups, enhancing the compound's bioavailability and pharmacokinetic properties.

Recent studies have highlighted the potential of Methyl 6-Aminomethyl-3-Bromo-2-Cyanophenylacetate as a precursor for synthesizing heterocyclic compounds, which are widely used in drug discovery. The bromine atom in the structure serves as an excellent leaving group, facilitating nucleophilic aromatic substitution reactions. This property has been exploited in the development of novel antibiotics and anticancer agents.

In addition to its role in drug discovery, this compound has shown promise in materials science. The cyano group imparts electronic properties that make it suitable for use in organic electronics and optoelectronic devices. Researchers are currently investigating its potential as a building block for organic semiconductors and light-emitting materials.

The structural versatility of Methyl 6-Aminomethyl-3-Bromo-2-Cyanophenylacetate also makes it an ideal candidate for click chemistry applications. The ability to perform rapid and efficient modular synthesis using this compound has opened new avenues for combinatorial chemistry and high-throughput screening.

In conclusion, Methyl 6-Aminomethyl-3-Bromo-2-Cyanophenylacetate (CAS No: 1805564-20-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it a valuable tool in modern chemical research, offering exciting opportunities for innovation and discovery.